Formalin-d2 (DNPH Derivative)
Description
Formalin-d2 (DNPH Derivative) is an analytical standard used in scientific research . It has a molecular formula of C7H4D2N4O4 and a molecular weight of 216.2 .
Synthesis Analysis
Formaldehyde reacts with 2,4-DNPH and forms DNPH derivative in an acidic environment . The DNPH-derivatized aldehydes and ketones are separated using an Agilent ZORBAX Eclipse Plus C18, 4.6 × 150 mm, 5 µm column .Chemical Reactions Analysis
The determination of aldehydes and ketones in several environmental matrices is mostly conducted with high-pressure liquid chromatography (HPLC) with UV detection based on the derivatization of the carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH) .Physical And Chemical Properties Analysis
Formalin-d2 (DNPH Derivative) is a solid, crystalline substance with an orange color . More detailed physical and chemical properties were not available in the search results.Mechanism of Action
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| { "Design of the Synthesis Pathway": "The synthesis pathway for Formalin-d2 (DNPH Derivative) involves the reaction of formaldehyde-d2 with 2,4-dinitrophenylhydrazine (DNPH) in the presence of a catalyst.", "Starting Materials": [ "Formaldehyde-d2", "2,4-dinitrophenylhydrazine (DNPH)", "Catalyst" ], "Reaction": [ "Mix formaldehyde-d2 and DNPH in a reaction vessel", "Add the catalyst to the reaction mixture", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent to remove impurities", "Dry the solid to obtain Formalin-d2 (DNPH Derivative)" ] } | |
CAS RN |
74421-01-5 |
Product Name |
Formalin-d2 (DNPH Derivative) |
Molecular Formula |
C2D4O |
Origin of Product |
United States |
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